Cas no 1256816-83-7 (2-(5-bromopyridin-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(5-bromopyridin-3-yl)-2-methylpropanoic acid
• CAS No: 1256816-83-7
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD18261132
• CID: 2121347
• PubChem ID: 70977177
• Update Time: 2025-06-08

2-(5-bromopyridin-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)-2-methylpropanoic acid
• 1256816-83-7
• Z1269244390
• DTXSID90744108
• SCHEMBL13725550
• CS-0057737
• PB11341
• 2-(5-BROMOPYRIDIN-3-YL)-2-METHYLPROPANOICACID
• EN300-298151
• DA-13423
• GAC81683

• MDL： MFCD18261132
• Inchi： 1S/C9H10BrNO2/c1-9(2,8(12)13)6-3-7(10)5-11-4-6/h3-5H,1-2H3,(H,12,13)
• InChI Key： IWSACRJRTVWJOG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-bromopyridin-3-yl)-2-methylpropanoic acid

2-(5-Bromopyridin-3-yl)-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1256816-83-7, known as 2-(5-bromopyridin-3-yl)-2-methylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromopyridine ring with a substituted propanoic acid group. The bromopyridine moiety, in particular, has been the focus of numerous studies due to its potential applications in drug design and material science.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-(5-bromopyridin-3-yl)-2-methylpropanoic acid. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the carbon-heteroatom bonds within this molecule. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to tailor the compound's properties for specific applications.

The chemical properties of CAS No. 1256816-83-7 are heavily influenced by its structural features. The presence of the bromine atom in the pyridine ring introduces electronic effects that can modulate the reactivity of the molecule. Additionally, the propanoic acid group contributes to the compound's acidity and solubility characteristics, making it suitable for various chemical transformations. Recent studies have also highlighted the importance of stereochemistry in this compound, with investigations into enantiomeric forms revealing potential implications for its biological activity.

In terms of applications, 2-(5-bromopyridin-3-yl)-2-methylpropanoic acid has shown promise in several areas. In pharmacology, it has been explored as a potential lead compound for drug development, particularly in targeting kinase enzymes and other therapeutic targets. Its ability to interact with biological systems through hydrogen bonding and π-π interactions makes it an attractive candidate for further research. Moreover, this compound has also found utility in materials science, where it serves as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs).

Recent research has delved into the environmental impact and degradation pathways of CAS No. 1256816-83-7, shedding light on its ecological footprint. Studies conducted under simulated environmental conditions have demonstrated that this compound undergoes biodegradation through microbial action, albeit at varying rates depending on environmental factors such as temperature and pH levels. These findings are crucial for assessing its safety and sustainability in industrial and medical applications.

Furthermore, computational chemistry techniques have been employed to predict the electronic properties and reactivity of 2-(5-bromopyridin-3-yl)-2-methylpropanoic acid at the molecular level. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and electrochemical behavior, which are essential for understanding its reactivity in different chemical environments. Such computational studies complement experimental work by offering a deeper understanding of this compound's behavior at an atomic level.

In conclusion, CAS No. 1256816-83-7, or 2-(5-bromopyridin-3-yl)-2-methylpropanoic acid, stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new facets of this compound's properties and potential uses, its role in advancing science and technology is likely to expand further.